[3-(cyclopropylmethyl)-1-(2-methoxy-3-methylbenzoyl)-3-piperidinyl]methanol
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Overview
Description
[3-(cyclopropylmethyl)-1-(2-methoxy-3-methylbenzoyl)-3-piperidinyl]methanol is a complex organic compound. It's important in various scientific fields due to its unique molecular structure and properties.
Synthesis Analysis
The synthesis of compounds similar to [3-(cyclopropylmethyl)-1-(2-methoxy-3-methylbenzoyl)-3-piperidinyl]methanol often involves condensation reactions and careful manipulation of functional groups. For instance, compounds like [1-(3,5-Dimethyl-2,3-dihydro-isoxazole-4-sulfonyl)-piperidin-4-yl]-diphenyl-methanol and [1-(toluene-4-sulfonyl)-piperidin-4-yl]-methanol were synthesized using specific condensation methods and characterized through spectroscopic techniques (Naveen et al., 2015) (Girish et al., 2008).
Molecular Structure Analysis
The molecular structure of these compounds is often determined using X-ray crystallography. This technique provides insights into the crystal system, space group, and unit cell parameters, revealing details like the chair conformation of the piperidine ring and the geometry around sulfur atoms (Naveen et al., 2015).
Chemical Reactions and Properties
Compounds in this class participate in various chemical reactions. For instance, the formation of polysubstituted cyclopentenes from bis(4-methoxyphenyl)methanol under Lewis acid catalysis demonstrates the reactivity of these compounds (Yao et al., 2009). The reaction conditions and the nature of substituents significantly influence the product yield and specificity.
Physical Properties Analysis
The physical properties, such as crystal system, space group, and unit cell dimensions, are crucial for understanding the compound's behavior in different conditions. For instance, analysis of the crystal structure of similar compounds shows details like monoclinic crystal systems and specific geometric arrangements (Naveen et al., 2015).
Chemical Properties Analysis
Chemical properties, including reactivity under various conditions, are key to understanding the applications of these compounds. For example, the study of reactions under different conditions, like acidic or basic environments, can lead to different products, illustrating the compound's chemical versatility (Lim et al., 2002).
properties
IUPAC Name |
[3-(cyclopropylmethyl)-3-(hydroxymethyl)piperidin-1-yl]-(2-methoxy-3-methylphenyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H27NO3/c1-14-5-3-6-16(17(14)23-2)18(22)20-10-4-9-19(12-20,13-21)11-15-7-8-15/h3,5-6,15,21H,4,7-13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FCSUMEGLRHQUAM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C(=O)N2CCCC(C2)(CC3CC3)CO)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H27NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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